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Compound of Interest

Compound Name: 2-Chloro-N-ethylacetamide

Cat. No.: B093383 Get Quote

An In-Depth Technical Guide to 2-Chloro-N-ethylacetamide for Advanced Research

Applications

Executive Summary
2-Chloro-N-ethylacetamide is a halogenated amide that serves as a highly versatile and

reactive intermediate in organic synthesis. Its bifunctional nature, possessing both a reactive

chloroacetyl group and a secondary amide, makes it a valuable building block for the

construction of more complex molecular architectures. This guide provides a comprehensive

technical overview for researchers, scientists, and drug development professionals, detailing

the compound's core molecular properties, a validated synthetic protocol with mechanistic

insights, key applications in modern chemistry, and critical safety and handling information. The

objective is to furnish a document that is not only informative but also serves as a practical

resource for laboratory applications, grounded in authoritative scientific data.

Core Molecular Profile
2-Chloro-N-ethylacetamide is identified by its unique combination of a chloro-substituent on

the acetyl group and an ethyl group on the amide nitrogen. This structure dictates its reactivity

and physical properties.

The fundamental physicochemical properties and identifiers for 2-Chloro-N-ethylacetamide
are summarized below.
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Property Value Source(s)

Molecular Formula C₄H₈ClNO [1][2][3]

Molecular Weight 121.57 g/mol [3]

CAS Number 105-35-1 [1][2]

IUPAC Name 2-chloro-N-ethylacetamide [1]

Synonyms
N-Ethyl-2-chloroacetamide, N-

Ethylchloroacetamide
[1][2]

Appearance
Colorless or yellowish

liquid/solid with a pungent odor
[3]

Melting Point
129 °C (recrystallized from

benzene)
[3][4]

Boiling Point 96 °C at 13 Torr [3]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

alcohols and ethers

[3]

Synthesis and Mechanistic Insights
The most common and efficient synthesis of 2-Chloro-N-ethylacetamide is achieved through

the acylation of ethylamine with chloroacetyl chloride.[5] This reaction is a classic example of

nucleophilic acyl substitution, a cornerstone of organic chemistry.

Causality of Experimental Design: The choice of reactants is deliberate. Chloroacetyl chloride

is an excellent electrophile due to the electron-withdrawing effects of both the carbonyl oxygen

and the chlorine atom, making the carbonyl carbon highly susceptible to nucleophilic attack.

Ethylamine serves as the nucleophile. A key consideration is the management of the hydrogen

chloride (HCl) byproduct, which is acidic and can protonate the starting ethylamine, rendering it

non-nucleophilic. To prevent this, the reaction is typically conducted in the presence of a base

(e.g., triethylamine or in a biphasic system) to neutralize the acid as it forms, thereby ensuring

the reaction proceeds to completion.
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Visualized Synthetic Workflow
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Reactants & Setup

Work-up & Isolation

Purification

Ethylamine (Nucleophile)

Reaction Vessel
(0°C to RT)

Chloroacetyl Chloride (Electrophile) Base (e.g., Triethylamine)
in Aprotic Solvent

Quench with Water

Reaction Complete
(Monitored by TLC)

Liquid-Liquid Extraction

Wash Organic Layer
(Acid, Base, Brine)

Dry (e.g., Na2SO4)

Solvent Removal
(Reduced Pressure)

Purification
(Distillation or Recrystallization)

Final Product:
2-Chloro-N-ethylacetamide
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Synthetic Pathways

2-Chloro-N-ethylacetamide
(Reactive Intermediate)

Pharmaceutical Agents
(e.g., Analgesics, Antimicrobials)

Nucleophilic
Substitution

Agrochemicals
(e.g., Herbicides, Fungicides)

Molecular
Elaboration

Dye & Pigment Industry

Functionalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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